3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)

• IUPAC Name: N-cyclohexyl-5-[3-(cyclohexylsulfamoyl)-4-methylphenyl]sulfonyl-2-methylbenzenesulfonamide
• InChI: InChI=1S/C26H36N2O6S3/c1-19-13-15-23(17-25(19)36(31,32)27-21-9-5-3-6-10-21)35(29,30)24-16-14-20(2)26(18-24)37(33,34)28-22-11-7-4-8-12-22/h13-18,21-22,27-28H,3-12H2,1-2H3
• InChI Key: QOXIKBZZQKGCKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=CC(=C(C=C2)C)S(=O)(=O)NC3CCCCC3)S(=O)(=O)NC4CCCCC4
• Molecular Formula: C26H36N2O6S3
• Molecular Weight: 568.8 g/mol

Description

The compound '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)' is a sulfonamide derivative that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its unique chemical properties make it a valuable tool for researchers in the field of biochemistry and pharmacology.

Mechanism of Action

The exact mechanism of action of '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)' is not fully understood. However, it is thought to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to changes in cellular processes and signaling pathways, which may have therapeutic benefits.
Biochemical and Physiological Effects:
Studies have shown that '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)' can have a variety of biochemical and physiological effects. These effects include changes in protein structure and function, alterations in cellular signaling pathways, and modulation of immune system function. These effects may have potential therapeutic benefits for various diseases and conditions.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)' in lab experiments is its high purity and reliability. This compound can be synthesized in large quantities with high yield and purity, making it a valuable tool for researchers. However, one limitation of this compound is its potential toxicity and side effects, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for research involving '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)'. Some of these directions include investigating its potential as a therapeutic agent for various diseases, exploring its effects on immune system function, and studying its interactions with other compounds and proteins in the body. Additional research is needed to fully understand the potential applications and limitations of this compound.

Synthesis Methods

The synthesis of '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)' involves the reaction of N-cyclohexyl-6-methylbenzenesulfonamide with sulfur trioxide and sulfuric acid. The resulting product is then treated with cyclohexylamine to obtain the final compound. This method has been optimized for high yield and purity, making it a reliable source of the compound for research purposes.

Scientific Research Applications

The compound '3,3'-sulfonylbis(N-cyclohexyl-6-methylbenzenesulfonamide)' has been used in various scientific research studies. One of the primary applications of this compound is in the field of biochemistry, where it has been used as a tool to study protein structure and function. This compound has also been used in pharmacological studies to investigate its potential as a therapeutic agent for various diseases.